Cas no 807299-54-3 (Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-)

Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)- structure
807299-54-3 structure
Product Name:Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-
CAS No:807299-54-3
MF:C10H18N2O
MW:182.262722492218
CID:714901
Update Time:2024-02-04

Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-
    • 3,8-Diazabicyclo[3.2.1]octane, 3-acetyl-8-ethyl- (9CI)
    • 3,8-Diazabicyclo[3.2.1]octane, 3-acetyl-8-ethyl- (9CI)
    • Ethanone, 1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-
    • Inchi: 1S/C10H18N2O/c1-3-12-9-4-5-10(12)7-11(6-9)8(2)13/h9-10H,3-7H2,1-2H3
    • InChI Key: MNJYVCPZCAKXSA-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CC2N(CC)C(CC2)C1)C

Computed Properties

  • Exact Mass: 182.142
  • Monoisotopic Mass: 182.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.6A^2
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